4-((1,2,4-Oxadiazol-5-yl)methyl)benzonitrile

• IUPAC Name: 4-(1,2,4-oxadiazol-5-ylmethyl)benzonitrile
• InChI: InChI=1S/C10H7N3O/c11-6-9-3-1-8(2-4-9)5-10-12-7-13-14-10/h1-4,7H,5H2
• InChI Key: JPAHEIUTQXGQNI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CC2=NC=NO2)C#N
• Molecular Formula: C10H7N3O
• Molecular Weight: 185.18 g/mol
• CAS RN: 1698800-71-3

Description

The compound “4-((1,2,4-Oxadiazol-5-yl)methyl)benzonitrile” belongs to the class of organic compounds known as linear 1,3-diarylpropanoids. It contains a 1,2,4-oxadiazole ring, which is a well-known pharmacophore frequently encountered in active pharmaceutical ingredients with various therapeutic focus.

Synthesis Analysis

An efficient one-pot method was developed for the synthesis of 2-(1,2,4-oxadiazol-5-yl)anilines via the reaction of amidoximes with isatoic anhydrides in a NaOH–DMSO medium at ambient temperature. The method allows obtaining structurally diverse substituted anilines bearing the 1,2,4-oxadiazole motif in moderate to excellent yields without the utilization of protective groups.

Molecular Structure Analysis

The 1,2,4-oxadiazole ring is a five-membered heterocyclic scaffold with an oxygen and two nitrogen atoms. It constitutes four regioisomeric structures such as 1,2,3-oxadiazole, 1,2,5-oxadiazole, 1,2,4-oxadiazole, and 1,3,4-oxadiazole. Structures of two anilines were studied by single crystal X-ray diffraction method and intramolecular hydrogen bonding between N atom of oxadiazole moiety and NH2 group was revealed.

Chemical Reactions Analysis

The reaction scope includes aryl, hetaryl, and cycloalkyl amidoxime and isatoic anhydrides with different substituents in the aromatic ring as well as at the amide N atom. Moreover, 1,2,4-oxadiazoles can rearrange into other heterocycles due to low aromaticity and the presence of the weak O–N bond, which is actively employed in organic synthesis.

Scientific Research Applications

Anti-Inflammatory Effects

Background: Inflammation plays a pivotal role in various diseases, including arthritis. Researchers have explored the potential of (4-(1,2,4-oxadiazol-5-yl)phenyl)-2-aminoacetamide derivatives in managing inflammation.

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Antibacterial and Antifungal Activity

Background: The search for novel antimicrobial agents remains crucial. Let’s explore the compound’s effects against bacteria and fungi.

Findings:

• For antifungal screening, the conjugates were evaluated against strains of T. harzianum and A. .

Anticancer Potential

Background: Cancer therapy continually seeks innovative compounds. Could 4-((1,2,4-Oxadiazol-5-yl)methyl)benzonitrile derivatives hold anticancer properties?

Findings:

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Synthesis and Mechanism Studies

Background: Understanding the synthesis and mechanisms is crucial for optimizing compound design.

Findings:

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Potential Treatment for Rheumatoid Arthritis

Background: Given the limitations of existing RA drugs, novel therapeutic options are sought.

Findings:

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Mechanism of Action

Target of Action

1,2,4-oxadiazole derivatives, which include this compound, have been reported to exhibit broad-spectrum biological activities . They have been synthesized as anti-infective agents with anti-bacterial, anti-viral, and anti-leishmanial activities .

Mode of Action

It is known that 1,2,4-oxadiazoles possess hydrogen bond acceptor properties due to the electronegativities of nitrogen and oxygen . This property could potentially influence the interaction of the compound with its targets.

Biochemical Pathways

One study indicated that a related compound blocked the excitation of the nuclear factor κb (nf-кb) signaling pathway in a concentration-dependent manner . This suggests that 4-((1,2,4-Oxadiazol-5-yl)methyl)benzonitrile may also interact with similar biochemical pathways.

Pharmacokinetics

It is known that 1,2,4-oxadiazole derivatives, which include this compound, act as an amide-like linker with a suitable adme profile .

Result of Action

Related 1,2,4-oxadiazole derivatives have shown moderate nematocidal activity against meloidogyne incognita and anti-fungal activity against rhizoctonia solani . They also exhibited strong antibacterial effects on Xanthomonas oryzae pv. oryzae and Xanthomonas oryzae pv. oryzicola .

Action Environment

It is known that the synthesis of nitrogen- and oxygen-containing scaffolds, which include 1,2,4-oxadiazole derivatives, has gained momentum due to their versatility in the arsenal of drug discovery . This suggests that the compound’s action could potentially be influenced by various environmental factors.

Future Directions

The development of novel efficient and convenient methods for synthesis of 1,2,4-oxadiazoles with diverse periphery functionalities is an important goal for modern organic chemistry. These compounds could be potential alternative templates for discovering novel antibacterial agents.